Cas no 10043-01-3 (Aluminium sulfate)

• Product Name: Aluminium sulfate
• CAS No: 10043-01-3
• MF: Al₂O₁₂S₃
• MW: 342.150875091553
• MDL: MFCD00003423
• CID: 48339
• Update Time: 2026-05-14

Aluminium sulfate Chemical and Physical Properties

Names and Identifiers

• Aluminum sulfate
• alluminiumsulphate
• alum(non-specificname)
• aluminiumsulfate(non-specificname)
• aluminumalum
• aluminumsulfate(2:3)
• aluminumsulfate(al2(so4)3)
• aluminumsulfate,anhydrous
• aluminumsulfate,solid
• Aluminium Sulfate
• :(potash)alum
• aluminumsulfate
• Dialuminum trisulfate
• Aluminum sulfate (2:3)
• Filter Alum
• Aluminum sulphate
• Dialuminum sulfate
• Aluminium sulphate
• Papermaker's Alum
• Aluminum sulfate anhydrous
• Sulfuric acid, aluminum salt (3:2)
• Aluminum alum
• aluminum(III) sulfate
• Pickle Alum
• Pearl Alum
• Dialuminum sulphate
• Cake alum (VAN)
• Sulfuric acid, aluminum salt
• Aluminum sesquisulfate
• Aluminum alum (VAN)
• Hi Soft C 2
• Caswell No. 031A
• Aluminum(III) silfate
• Nalco 7530
• Alum
• Liquid Aluminium Sulphate
• Ferrous aluminum sulfate
• Aluminium sulfate

• MDL： MFCD00003423
• Inchi： 1S/2Al.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： DIZPMCHEQGEION-UHFFFAOYSA-H
• SMILES： S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[Al+3].[Al+3]

Computed Properties

• Exact Mass: 347.86500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 266

Experimental Properties

• Color/Form: White orthorhombic crystalline powder.
• Density: 2.71 g/mL at 25 °C(lit.)
• Melting Point: 770 °C (dec.) (lit.)
• Boiling Point: 759.71°C (estimate)
• Refractive Index: 1.47
• Water Partition Coefficient: dissolution
• PSA: 265.92000
• LogP: -0.09660
• Merck: 14,366
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in alcohol.

Aluminium sulfate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318,H335,H412
• Warning Statement： P261,P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1760/3077
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S39-S61-S37/39-S29
• RTECS：BD1700000
• Hazardous Material Identification：
• Hazard Level：9.2
• Safety Term：9.2
• Risk Phrases：R36/37/38; R51/53
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds